Cas no 1805300-40-6 (6-Bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine)

• Product Name: 6-Bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine
• CAS No: 1805300-40-6
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4927396
• Update Time: 2025-07-25

6-Bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H5BrClF2N/c8-5-2-1-4(3-9)6(12-5)7(10)11/h1-2,7H,3H2
• InChI Key： AHUUKXJFXSPJFD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCl)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine

Recent Advances in the Study of 6-Bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine (CAS: 1805300-40-6)

The compound 6-Bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine (CAS: 1805300-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo, chloromethyl, and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 6-Bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine as a key building block in the synthesis of novel pyridine-based kinase inhibitors. The researchers utilized this compound to develop a series of derivatives targeting the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The study reported promising in vitro activity, with several derivatives exhibiting nanomolar inhibition of JAK2 kinase.

In another recent development, a team from the University of Cambridge demonstrated the utility of this compound in the synthesis of fluorinated analogs of known antimicrobial agents. The difluoromethyl group was found to enhance metabolic stability and membrane permeability, leading to improved pharmacokinetic properties. The study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's potential in addressing drug resistance in bacterial pathogens.

Structural-activity relationship (SAR) studies have also been conducted to optimize the biological activity of derivatives based on this scaffold. Computational modeling and X-ray crystallography data have provided insights into the binding modes of these compounds with their target proteins. These findings are particularly relevant for the design of next-generation therapeutics with improved selectivity and reduced off-target effects.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 6-Bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine. A 2024 publication in Organic Process Research & Development described a novel catalytic system that improves yield and reduces byproduct formation in the key halogenation steps. This development has significant implications for the scalable production of this important intermediate.

The safety profile and toxicological characteristics of this compound have also been investigated in recent preclinical studies. While the parent compound shows moderate reactivity due to its chloromethyl group, properly designed derivatives demonstrate acceptable safety margins for further development. These findings were presented at the 2023 American Chemical Society National Meeting.

Looking forward, researchers anticipate that 6-Bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine will continue to play an important role in medicinal chemistry campaigns, particularly in programs targeting difficult-to-drug protein classes. Its unique combination of halogen and fluorinated substituents makes it particularly valuable for probing hydrophobic binding pockets and modulating electronic properties of drug candidates.